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Compound of Interest

Cyanomethyl 3-
Compound Name: ) _
(dimethylamino)benzoate

cat. No.: B8005906

Cyanomethyl 3-(dimethylamino)benzoate is a small molecule of interest in organic synthesis
and drug discovery. Due to the absence of a specific CAS number and SDS, a proactive
hazard assessment is crucial. The molecule can be deconstructed into two key structural alerts
for toxicity and reactivity:

o The Cyanomethyl Benzoate Moiety: This component is structurally related to compounds like
Methyl 3-(cyanomethyl)benzoate (CAS 68432-92-8) and Methyl 2-(cyanomethyl)benzoate
(CAS 5597-04-6). Data from these analogues suggest a potential for skin, eye, and
respiratory irritation. More severe classifications for the 2-isomer include acute toxicity if
swallowed, inhaled, or in contact with skin.[1][2]

e The 3-(dimethylamino)phenyl Group: This functionality is present in 3-
(dimethylamino)benzoic acid (CAS 99-64-9), which is known to cause skin, eye, and
respiratory irritation.[3]

Therefore, it is prudent to handle Cyanomethyl 3-(dimethylamino)benzoate as a compound
that is, at a minimum, a significant irritant and potentially toxic.

Inferred Hazard Identification and Classification

Based on the available data for its structural analogues, the following GHS-style hazard
classifications should be assumed for laboratory work:
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Hazard Class

GHS Hazard Category

Inferred Hazard Statement

H301/302: Toxic or Harmful if

Acute Toxicity, Oral Category 3/4
swallowed
. H311/312: Toxic or Harmful in
Acute Toxicity, Dermal Category 3/4 ) )
contact with skin
o ) H331/332: Toxic or Harmful if
Acute Toxicity, Inhalation Category 3/4 )
inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Signal Word:Danger

Pictograms:

GHSO06: Skull and Crossbhones GHSO07: Exclamation Mark

Proactive First-Aid Measures

Immediate medical attention should be sought in all cases of significant exposure. The

following first-aid protocols are recommended based on the predicted hazards:

 In case of Inhalation: Remove the individual to fresh air and keep them at rest in a position

comfortable for breathing. If breathing is difficult or stops, provide artificial respiration. Call a

poison center or doctor immediately.[1][2]

¢ In case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with

copious amounts of water for at least 15 minutes. If skin irritation persists, seek medical

advice.

 In case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Immediately call a poison center or

© 2026 BenchChem. All rights reserved.

2/9

Tech Support


https://aksci.com/sds/P498_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/C1552_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8005906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

doctor.[1][3]

 In case of Ingestion: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person. Call a poison center or doctor immediately.[2][4]

Fire-Fighting and Accidental Release Protocols

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Specific Hazards: Combustion may produce toxic fumes, including carbon oxides (CO,
C02), nitrogen oxides (NOx), and potentially highly toxic hydrogen cyanide (HCN) gas due
to the cyano group.[1][4]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release Measures:

o Personal Precautions: Do not breathe dust, fumes, or vapors. Evacuate unnecessary
personnel. Wear the personal protective equipment outlined in Section 5.

o Environmental Precautions: Prevent the material from entering drains or waterways.

o Containment and Cleanup: For a solid spill, carefully sweep or vacuum the material into a
suitable, labeled container for disposal. Avoid generating dust. For a liquid spill, absorb with
an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.

Experimental Workflow: Safe Handling, Exposure
Controls, and Personal Protection

A risk-based approach is mandatory when handling this compound. The following workflow and
personal protective equipment (PPE) are essential.

Risk Assessment and Control Workflow
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Caption: Risk assessment workflow for handling Cyanomethyl 3-(dimethylamino)benzoate.
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Exposure Controls and Personal Protective Equipment

(PPE)

Control Parameter

Specification

Rationale

Engineering Controls

Work exclusively in a certified

chemical fume hood.

To minimize inhalation

exposure to dust or vapors.[5]

Eye/Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles causing

serious eye irritation.[1][3]

Skin Protection

Hand Protection

Nitrile or other chemically
resistant gloves. Inspect

before use.

Prevents skin contact, as the
compound is a skin irritant and
potentially toxic upon

absorption.[5]

Body Protection

A fully buttoned laboratory
coat.

Provides a barrier against

accidental skin contact.

Respiratory Protection

Not required if engineering
controls are effective. An N95
dust mask may be used for

weighing solids.

To prevent respiratory tract
irritation.[1][6]

Hygiene Measures

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in the laboratory.

Standard good laboratory
practice to prevent ingestion
and cross-contamination.[1][4]

Physical, Chemical, and Reactivity Data (Inferred)

o Appearance: Expected to be a solid or oil, potentially with a color ranging from off-white to

yellow or brown, based on related compounds.

» Stability: Likely stable under recommended storage conditions.

» Conditions to Avoid: Heat, flames, and sparks. Generation of dust.[1]

» Incompatible Materials: Strong oxidizing agents.[1][4]
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e Hazardous Decomposition Products: Upon heating or combustion, may release carbon
oxides, nitrogen oxides, and hydrogen cyanide.[1]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Store
locked up.[1][2]

o Disposal: Dispose of waste in accordance with local, regional, and national regulations. This
compound should be treated as hazardous waste.

Emergency Response Protocol
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Emergency Event
(Spill or Exposure)

Ensure Scene Safety
(Alert others, Ventilate)

If xposure occurred

If spill occurred

Administer First Aid Contain Spill
(See Section 3) (If safe to do so)

Seek Immediate Decontaminate Area
Medical Attention and Dispose of Waste

Report Incident

Click to download full resolution via product page

Caption: Flowchart for emergency response to an incident.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b8005906?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8005906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

¢ PubChem. Compound Summary for Methyl 3-(cyanomethyl)benzoate. [Link]

¢ Google Patents. CN105130846A - Methyl 3-(cyanomethyl)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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